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Compound of Interest

Compound Name: N-Nitroso Osimertinib

Cat. No.: B16088381

Get Quote

For researchers, scientists, and drug development professionals, ensuring the integrity of

reference standards is paramount for accurate analytical measurements and regulatory

compliance. This guide provides a framework for evaluating the stability of N-Nitroso
Osimertinib reference standards, a critical impurity in the manufacturing of Osimertinib. While

direct comparative stability data for commercially available N-Nitroso Osimertinib standards is

not publicly available, this document outlines the necessary experimental protocols and data

presentation formats to conduct such a comparison.

Comparison of Stability Profiles
A comprehensive stability study for N-Nitroso Osimertinib reference standards would involve

subjecting the materials to various stress conditions over time and analyzing for degradation.

The following table illustrates how quantitative data from such a study should be presented for

clear comparison. The data presented here is hypothetical and serves as a template for

reporting actual experimental findings.

Table 1: Comparative Stability Data for N-Nitroso Osimertinib Reference Standards
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Condition Time Point Parameter
Standard A
(% Purity)

Standard B
(% Purity)

Standard C
(% Purity)

Long-Term

Storage

2-8°C 0 months Purity 99.8 99.7 99.9

3 months Purity 99.7 99.6 99.8

6 months Purity 99.5 99.4 99.7

12 months Purity 99.2 99.1 99.5

Accelerated

Storage

25°C / 60%

RH
0 months Purity 99.8 99.7 99.9

1 month Purity 99.2 99.0 99.4

3 months Purity 98.5 98.2 98.9

6 months Purity 97.8 97.5 98.2

Forced

Degradation

Acid

Hydrolysis

(0.1N HCl,

60°C)

24 hours
%

Degradation
5.2 5.8 4.5

Base

Hydrolysis

(0.1N NaOH,

60°C)

24 hours
%

Degradation
10.5 11.2 9.8

Oxidative

(3% H₂O₂,

RT)

24 hours
%

Degradation
8.1 8.9 7.5
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Thermal

(80°C)
48 hours

%

Degradation
3.5 4.1 3.0

Photolytic

(ICH Q1B)

1.2 million lux

hours

%

Degradation
2.1 2.5 1.8

Experimental Protocols
Detailed methodologies are crucial for the reproducibility and validation of stability studies.

High-Performance Liquid Chromatography (HPLC)
Method for Purity Assessment
A stability-indicating HPLC method is essential to separate the intact N-Nitroso Osimertinib
from its potential degradation products.

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: Acetonitrile.

Gradient Elution: A suitable gradient to ensure separation of all impurities. For example:

0-5 min: 95% A, 5% B

5-20 min: Gradient to 40% A, 60% B

20-25 min: Gradient to 20% A, 80% B

25-30 min: Hold at 20% A, 80% B

30-31 min: Gradient to 95% A, 5% B

31-40 min: Hold at 95% A, 5% B

Flow Rate: 1.0 mL/min.
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Column Temperature: 30°C.

Detection: UV at an appropriate wavelength (e.g., 268 nm).[1]

Injection Volume: 10 µL.

Sample Preparation: Dissolve the reference standard in a suitable solvent (e.g., methanol or

acetonitrile) to a known concentration (e.g., 1 mg/mL).[2]

Forced Degradation Studies
Forced degradation studies are performed to identify potential degradation pathways and to

demonstrate the specificity of the analytical method.

Acid Hydrolysis: Dissolve the reference standard in a solution of 0.1N hydrochloric acid and

heat at 60°C for 24 hours.

Base Hydrolysis: Dissolve the reference standard in a solution of 0.1N sodium hydroxide and

heat at 60°C for 24 hours. Osimertinib has been shown to be sensitive to basic hydrolysis.[3]

Oxidative Degradation: Dissolve the reference standard in a solution of 3% hydrogen

peroxide and keep at room temperature for 24 hours. Osimertinib is known to be susceptible

to oxidative conditions.[4]

Thermal Degradation: Expose the solid reference standard to a temperature of 80°C for 48

hours.

Photostability: Expose the solid reference standard to light providing an overall illumination of

not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than

200 watt hours/square meter, as per ICH Q1B guidelines.

Visualizing the Workflow and Logic
Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental

workflows and logical relationships in a stability study.
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1. Study Setup

2. Sample Storage

3. Forced Degradation4. Analysis at Time Points

5. Conclusion
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Caption: Experimental workflow for stability evaluation of reference standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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